Cas no 199865-36-6 (3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole)

• Product Name: 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole
• CAS No: 199865-36-6
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 4734543
• Update Time: 2025-06-11

3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopyrimidin-4-yl)-1-methyl-1H-indole
• 4-(1-Methyl-1H-indol-3-yl)pyrimidin-2-amine
• 4-(1-Methyl-1H-indole-3-yl)pyrimidine-2-amine
• 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole

• Inchi： 1S/C13H12N4/c1-17-8-10(9-4-2-3-5-12(9)17)11-6-7-15-13(14)16-11/h2-8H,1H3,(H2,14,15,16)
• InChI Key： IEYXYKBZJHPKGV-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C2C=CN=C(N)N=2)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole

Introduction to 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole (CAS No. 199865-36-6)

3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 199865-36-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a combination of indole and pyrimidine moieties, has garnered attention due to its potential biological activities and structural versatility. The indole ring, known for its presence in numerous bioactive natural products and pharmaceuticals, pairs with the pyrimidine scaffold to create a framework that is amenable to further functionalization and derivatization.

The structural motif of 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole positions it as a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of an amine group on the pyrimidine ring and a methyl substituent on the indole nitrogen enhances its reactivity, making it a promising candidate for further chemical manipulation. This compound exemplifies the growing interest in hybrid molecules that combine the pharmacophoric properties of multiple scaffold systems, aiming to achieve synergistic effects in drug design.

In recent years, there has been a surge in research focused on indole-pyrimidine hybrids due to their demonstrated efficacy in various biological assays. These hybrids have shown promise as inhibitors of kinases, transcription factors, and other enzymes implicated in diseases such as cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole allows for interactions with biological targets that are critical for modulating disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The indole moiety is well-documented for its role in various pharmacological actions, including analgesic, anti-inflammatory, and neuroprotective effects. When coupled with the pyrimidine ring, which is a common pharmacophore in antiviral and anticancer agents, the resulting hybrid can exhibit enhanced binding affinity and selectivity towards target proteins. This combination has been explored in several high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The synthesis of 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole involves multi-step organic transformations that highlight the synthetic versatility of indole and pyrimidine derivatives. Key synthetic strategies often include condensation reactions, nucleophilic substitutions, and cyclization processes to construct the desired framework. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their incorporation into preclinical and clinical development pipelines.

Recent studies have begun to elucidate the mechanism of action for indole-pyrimidine hybrids like 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole by investigating their interactions with specific biological targets. For instance, derivatives of this class have been shown to inhibit tyrosine kinases involved in cancer progression by binding to ATP-binding pockets or allosteric sites on these enzymes. Additionally, modifications to the indole or pyrimidine rings have been explored to optimize solubility, metabolic stability, and pharmacokinetic properties.

The pharmaceutical industry has recognized the potential of 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole as a building block for next-generation drugs. Several companies are currently engaged in developing proprietary libraries of these hybrids for use in early-stage drug discovery programs. The compound’s unique structural features make it particularly suitable for structure-based drug design approaches, where computational modeling is employed to predict binding modes and optimize lead compounds.

Moreover, the adaptability of 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole allows chemists to explore diverse chemical space by introducing various substituents at different positions along the molecule. This flexibility has led to the discovery of several analogs with improved potency and selectivity over known therapeutics. Such derivatives are being evaluated in both academic research settings and industrial laboratories as potential candidates for further development.

The growing body of evidence supporting the therapeutic potential of indole-pyrimidine hybrids underscores the importance of compounds like 3-(2-Aminopyrimidin-4-yl)-1-methyl-1H-indole in modern drug discovery. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, molecules such as this one will play an increasingly critical role in developing innovative treatments. The continued exploration of their chemical space promises to yield novel therapeutic agents that address unmet medical needs across multiple therapeutic areas.